N-(2-(4-(furan-3-yl)-1H-pyrazol-1-yl)ethyl)cyclopropanesulfonamide

• IUPAC Name: N-[2-[4-(furan-3-yl)pyrazol-1-yl]ethyl]cyclopropanesulfonamide
• InChI: InChI=1S/C12H15N3O3S/c16-19(17,12-1-2-12)14-4-5-15-8-11(7-13-15)10-3-6-18-9-10/h3,6-9,12,14H,1-2,4-5H2
• InChI Key: GUECZWPCNHVMDI-UHFFFAOYSA-N
• Canonical SMILES: C1CC1S(=O)(=O)NCCN2C=C(C=N2)C3=COC=C3
• Molecular Formula: C12H15N3O3S
• Molecular Weight: 281.33 g/mol

Description

“N-(2-(4-(furan-3-yl)-1H-pyrazol-1-yl)ethyl)cyclopropanesulfonamide” is a complex organic compound. It contains a furan ring, which is a five-membered aromatic heterocycle with one oxygen atom. Furan derivatives are important building blocks in organic chemistry and are found in various natural sources, mostly in plants, algae, and microorganisms.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific conditions and reagents used. Furan derivatives can participate in a variety of reactions due to the presence of the aromatic ring and the oxygen atom.

Scientific Research Applications

Synthetic Chemistry Applications

• Development of New Synthetic Routes : Studies have shown that derivatives similar to N-(2-(4-(furan-3-yl)-1H-pyrazol-1-yl)ethyl)cyclopropanesulfonamide can be synthesized through innovative methods, offering new pathways in organic synthesis. For example, the use of donor-acceptor cyclopropanes in (3 + 2)-annulations with ynamides, catalyzed by Sc(OTf)3, highlights a method for constructing cyclopentene sulfonamides with high efficiency and diastereoselectivity (Mackay et al., 2014).

Pharmacological Applications

• Antidepressant and Cognitive Properties : The compound has been identified as a potent and selective antagonist of the 5-HT7 receptor, demonstrating significant antidepressant-like and pro-cognitive properties in vivo. This supports its potential application in the treatment of central nervous system disorders (Canale et al., 2016).
• Antimicrobial Activity : Novel heterocyclic compounds containing a sulfonamido moiety, related to the core structure of N-(2-(4-(furan-3-yl)-1H-pyrazol-1-yl)ethyl)cyclopropanesulfonamide, have demonstrated high antimicrobial activity, indicating potential for development as new antibacterial agents (Azab et al., 2013).

Contributions to Organic Synthesis

• Enantioselective Synthesis : The compound's related research emphasizes its role in enantioselective synthesis, providing new insights into the stereoselective formation of cyclopropanes and other complex molecules, which is essential for the development of drugs and materials with specific chiral properties (Denmark & O'Connor, 1997).

Mechanism of Action

The mechanism of action would depend on the specific application of this compound. Furan derivatives have been found to exhibit a wide range of biological activities.

Future Directions

Future research could explore the synthesis, properties, and potential applications of this compound. Given the importance of furan derivatives in organic chemistry and their wide range of biological activities, this could be a promising area of study.